3-Allyl-7-hydroxy-4-methyl-2H-chromen-2-one

• IUPAC Name: 7-hydroxy-4-methyl-3-prop-2-enylchromen-2-one
• InChI: InChI=1S/C13H12O3/c1-3-4-11-8(2)10-6-5-9(14)7-12(10)16-13(11)15/h3,5-7,14H,1,4H2,2H3
• InChI Key: MOHWJKLCRPGLEN-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=O)OC2=C1C=CC(=C2)O)CC=C
• Molecular Formula: C13H12O3
• DSSTOX Substance ID: DTXSID80422266
• Molecular Weight: 216.23 g/mol
• CAS RN: 26481-13-0

Description

The compound "3-Allyl-7-hydroxy-4-methyl-2H-chromen-2-one" is a derivative of the chromen-2-one family, which is a class of compounds known for their diverse biological activities and potential applications in medicinal chemistry. The chromen-2-one core is a common motif in natural products and synthetic compounds with a wide range of pharmacological properties.

Synthesis Analysis

The synthesis of chromen-2-one derivatives can be achieved through various methods. For instance, a novel synthesis of furo[3,2-c]chromen-4-ones has been developed through a four-component reaction involving substituted nitrostyrenes, aromatic aldehydes, coumarins, and ammonium acetate under mild conditions . This method demonstrates the versatility of chromen-2-one synthesis, allowing for the introduction of various substituents into the chromen-2-one framework.

Molecular Structure Analysis

The molecular structure of chromen-2-one derivatives can be elucidated using techniques such as X-ray diffraction. For example, the molecular and supramolecular structures of certain chromen-2-one isomers have been established, revealing details such as the orientation of substituent phenyl rings and the presence of π-stacking interactions . These structural insights are crucial for understanding the properties and reactivity of these compounds.

Chemical Reactions Analysis

Chromen-2-ones can undergo a variety of chemical reactions. Photo-reorganization of certain chromen-2-one derivatives has been shown to lead to the formation of angular pentacyclic compounds, demonstrating the reactivity of the chromen-2-one moiety under photochemical conditions . These reactions can be influenced by the nature of substituents, as seen with the different yields of dihydro products depending on the alkoxy group present.

Physical and Chemical Properties Analysis

The physical and chemical properties of chromen-2-ones are influenced by their molecular structure. For instance, the crystal structure of a dichlorophenyl-substituted chromen-2-one was determined, showing the formation of linear chains in the crystallographic c-axis due to π-π stacking . Additionally, the physico-chemical properties, such as UV/visible absorption spectra and acid dissociation constants, can be affected by solvent polarity and hydrogen bonding . These properties are essential for the potential application of chromen-2-ones in various fields, including drug design and materials science.

Scientific Research Applications

1. Pharmaceutical Applications

Coumarin derivatives have significant biological importance and are associated with various biological activities such as antiviral, antibacterial, antimicrobial, anticoagulant, anti-inflammatory, anticancer, anticonvulsant, antioxidant, antifungal, and anti-HIV. They also possess properties like inhibition of platelet aggregation and inhibition of steroid 5α-reductase. These compounds are synthesized using various methods including von Pechmann condensation, Knoevenagel condensation, Baylis-Hillman reaction, Michael addition, Kostanecki reaction, vinyl phosphonium salt-mediated electrophilic reaction, and Heck-lactonization reaction.

2. Dye and Pigment Industries

The 2H-chromen-2-one derivatives, including “3-Allyl-7-hydroxy-4-methyl-2H-chromen-2-one”, are useful in the production of fluorescent materials. These compounds are used in the dye and pigment industries due to their ability to absorb and emit light.

3. Antimicrobial Activity

The compound was screened for antibacterial activity and was also tested for its antifungal activity using potato-dextrose agar (PAD) medium by plate method against Aspergillus niger, Penicillium chrysogenium, Fusarium moneliform and Aspergillus Flavus.

Safety And Hazards

“3-Allyl-7-hydroxy-4-methyl-2H-chromen-2-one” can cause serious eye irritation and may cause respiratory irritation. It is classified as Acute Tox. 1 Dermal - Eye Irrit. 2 - Skin Irrit. 2.

Future Directions

Future research on “3-Allyl-7-hydroxy-4-methyl-2H-chromen-2-one” could focus on its potential applications in medicine, given its inhibitory effects on lipoxygenase and cyclooxygenase metabolism. Additionally, further studies could explore its synthesis procedures and potential for creating new derivatives.